Cas no 1805443-98-4 (2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid)

• Product Name: 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid
• CAS No: 1805443-98-4
• MF: C₇H₃BrF₂N₂O₄
• MW: 297.010527849197
• CID: 4864556
• Update Time: 2025-05-21

2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

• Inchi： 1S/C7H3BrF2N2O4/c8-5-4(12(15)16)2(7(13)14)1-3(11-5)6(9)10/h1,6H,(H,13,14)
• InChI Key： HAVNOBOVVYTIDH-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C(=O)O)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.9
• Topological Polar Surface Area: 96

Additional information on 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid

Comprehensive Guide to 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1805443-98-4)

2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1805443-98-4) is a highly specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitropyridine derivative is known for its unique structural features, including a bromo substituent, a difluoromethyl group, and a carboxylic acid functionality, making it a versatile intermediate in organic synthesis. Researchers and industry professionals frequently search for 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid suppliers or inquire about its synthesis methods and applications in drug discovery.

The compound's molecular formula is C₇H₃BrF₂N₂O₄, and it exhibits a molecular weight of 292.99 g/mol. Its nitropyridine core is particularly valuable in medicinal chemistry due to its ability to interact with biological targets. The presence of the difluoromethyl group enhances its metabolic stability, a feature highly sought after in the development of new therapeutics. Recent trends in AI-driven drug discovery have highlighted the importance of such fluorinated compounds, as they often exhibit improved pharmacokinetic properties.

One of the most common questions about 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid revolves around its role in pharmaceutical intermediates. This compound serves as a key building block in the synthesis of more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its bromo and nitro functional groups make it amenable to various cross-coupling reactions, which are pivotal in modern organic chemistry. Searches for nitropyridine derivatives in drug development often lead to discussions about this compound's potential.

In addition to pharmaceutical applications, 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid has found use in agrochemical research. The difluoromethyl moiety is known to enhance the bioactivity of pesticides and herbicides, making this compound a valuable asset in the development of next-generation crop protection agents. With the growing global focus on sustainable agriculture, researchers are increasingly interested in fluorinated compounds that offer higher efficacy at lower doses.

The synthesis of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Process optimization for this compound is a hot topic among chemists, as evidenced by frequent searches for efficient synthesis of nitropyridine carboxylic acids. Recent advances in flow chemistry and catalysis have opened new avenues for its production, reducing waste and improving yields.

From a commercial perspective, the demand for 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid has been steadily increasing, particularly from contract research organizations and pharmaceutical companies engaged in early-stage drug discovery. The compound's CAS number 1805443-98-4 serves as a unique identifier in chemical databases and procurement systems, making it essential for accurate sourcing. Quality control parameters, including HPLC purity and spectroscopic characterization data, are frequently requested by buyers.

Storage and handling of 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid require standard laboratory precautions. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed to maintain its stability. The compound is typically supplied as a crystalline solid and should be protected from moisture and extreme temperatures to preserve its reactivity for subsequent transformations.

Recent publications have explored the structure-activity relationships of nitropyridine-based compounds, with particular interest in how the bromo and difluoromethyl substitutions influence biological activity. These studies align with current trends in fragment-based drug design, where small, well-characterized building blocks like 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid are used to construct more complex drug candidates. The pharmaceutical industry's shift toward targeted therapies has further increased the relevance of such specialized intermediates.

For researchers working with 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid, analytical characterization is crucial. Common techniques include NMR spectroscopy (particularly ¹⁹F NMR for the difluoromethyl group), mass spectrometry, and infrared spectroscopy. The compound's nitro group stretching vibrations typically appear around 1530 cm^-1 in the IR spectrum, serving as an important diagnostic feature. These analytical aspects are frequently searched by quality control specialists and process chemists.

The future outlook for 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid appears promising, especially considering the pharmaceutical industry's growing interest in fluorinated heterocycles. As drug discovery programs increasingly focus on kinase inhibitors and GPCR modulators, the demand for versatile building blocks like this compound is expected to rise. Furthermore, the agrochemical sector's need for novel mode-of-action compounds may drive additional applications for this and related nitropyridine derivatives.

In conclusion, 2-Bromo-6-(difluoromethyl)-3-nitropyridine-4-carboxylic acid (CAS No. 1805443-98-4) represents a valuable tool for medicinal and agrochemical researchers. Its unique combination of functional groups enables diverse chemical transformations, while its fluorinated nature aligns with current trends in bioactive compound design. As synthetic methodologies continue to advance and the understanding of structure-property relationships deepens, this compound is likely to maintain its importance in the development of new therapeutic and agricultural solutions.